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An In-depth Technical Guide to MOPS Buffer: pKa, Buffering Range, and Core Applications

Introduction to MOPS Buffer
MOPS (3-(N-morpholino)propanesulfonic acid) is a zwitterionic biological buffer, first described

by Norman Good and his colleagues, and is one of the original "Good's buffers".[1][2] With a

pKa of 7.2 at 25°C, it is an excellent choice for a wide variety of biochemical and molecular

biology applications that require a stable, near-neutral pH environment.[2][3] Its high water

solubility, low UV absorbance, minimal reactivity, and lack of complex formation with most

metal ions make it a versatile and reliable buffering agent for researchers, scientists, and drug

development professionals.[4][5]

Core Properties: pKa and Buffering Range
The effectiveness of a buffer is determined by its pKa, the pH at which the acidic and basic

forms of the buffer are in equal concentration. The useful buffering range for any buffer is

generally considered to be its pKa ± 1 pH unit. For MOPS, this provides a reliable buffering

capacity between pH 6.5 and 7.9.[1][2][4]

The pKa of MOPS is temperature-dependent, decreasing as the temperature rises. This

change is approximately -0.013 pH units per degree Celsius.[3] It is therefore critical to adjust

the pH of a MOPS buffer at the temperature at which it will be used to ensure accuracy in

experimental conditions.[3]

Quantitative Data for MOPS Buffer
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The key quantitative parameters for MOPS are summarized in the table below for easy

reference and comparison.

Property Value Source(s)

Chemical Name

3-(N-

morpholino)propanesulfonic

acid

[5]

Molecular Weight 209.3 g/mol [6]

pKa at 25°C 7.20 [1][2]

Effective pH Range 6.5 – 7.9 [1][2][4]

ΔpKa/°C -0.013 [3]

Water Solubility (20°C) 1000 g/L [5]

Primary Applications and Methodologies
MOPS buffer is utilized across a range of applications due to its favorable chemical properties.

It is particularly prominent in RNA analysis but is also used in protein purification, cell culture,

and other biochemical assays.[2][4]

Application 1: RNA Electrophoresis
MOPS is the buffer of choice for denaturing agarose gel electrophoresis of RNA, often in

formaldehyde-agarose gels.[7][8] It is crucial for this application because it maintains a stable

pH during electrophoresis, which prevents the degradation of RNA in acidic or alkaline

conditions.[7] Its lower ionic strength compared to other buffers like TAE or TBE also helps

reduce interactions between RNA molecules, leading to better separation and resolution.[7]

This protocol outlines the preparation of a 10-fold concentrated stock solution, which can be

diluted to a 1X working concentration for preparing the gel and running buffer.

Materials:

MOPS (free acid)
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Sodium Acetate (NaOAc)

EDTA disodium salt dihydrate

DEPC-treated water (RNase-free)

Sodium Hydroxide (NaOH) solution (e.g., 2N)

Procedure:

In a clean beaker, dissolve 41.8 g of MOPS (free acid) in approximately 700 mL of DEPC-

treated water.[9]

Add 20 mL of 1M Sodium Acetate (DEPC-treated).[9]

Add 20 mL of 0.5M EDTA (pH 8.0, DEPC-treated).[9]

Adjust the pH of the solution to 7.0 using a 2N NaOH solution.[9]

Bring the final volume to 1 liter with DEPC-treated water.[9]

Sterilize the solution by filtering it through a 0.2 or 0.45 µm filter.[5][9] Note: Do not autoclave

MOPS buffer, as it can degrade and produce unknown yellowish substances.[5]

Store the 10X MOPS buffer at room temperature, protected from light.[9]

This protocol describes the use of 1X MOPS buffer for separating RNA under denaturing

conditions.

Materials:

10X MOPS Buffer

Agarose

37% (12.3 M) Formaldehyde

DEPC-treated water
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RNA samples

Formaldehyde Load Dye

Procedure:

Prepare 1X MOPS Running Buffer: Dilute the 10X MOPS stock solution 1:10 with DEPC-

treated water.

Prepare the Formaldehyde-Agarose Gel: For a 1% gel, heat 1 g of agarose in 72 mL of

DEPC-treated water until fully dissolved.[10] Cool the solution to about 60°C. In a chemical

fume hood, add 10 mL of 10X MOPS buffer and 18 mL of 37% formaldehyde.[10] Swirl to

mix and immediately pour the gel into a casting tray with the appropriate comb. Allow it to

solidify completely.

Set up the Electrophoresis Tank: Place the solidified gel in the electrophoresis tank and add

enough 1X MOPS running buffer to cover the gel by a few millimeters.[10]

Prepare RNA Samples: To 1-3 µg of RNA, add 0.5-3 volumes of Formaldehyde Load Dye.

[10] Heat the samples briefly if required by the loading dye protocol.

Run the Gel: Load the prepared RNA samples into the wells. Run the gel at 5-6 V/cm.[10]

The electrophoresis is complete when the bromophenol blue dye front has migrated

approximately two-thirds of the way down the gel.[10]

Visualize RNA: Visualize the separated RNA bands on a UV transilluminator.[10]

Logical Workflow for RNA Electrophoresis using
MOPS
The following diagram illustrates the logical workflow from preparing the MOPS buffer to

visualizing the results of an RNA electrophoresis experiment.
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Caption: Workflow for RNA electrophoresis using MOPS buffer.

Other Key Applications
Protein Purification and Chromatography: MOPS is suitable for protein purification as it does

not form significant complexes with most metal ions, preventing interference with techniques

like immobilized metal affinity chromatography (IMAC).[1][4]

Cell Culture: It is used to control the pH of culture media for bacteria, yeast, and mammalian

cells.[4][9]

Biochemical Assays: Its low UV absorbance makes it compatible with spectrophotometric

assays for measuring protein concentration or enzyme activity.[2][4]

Conclusion
MOPS is a highly reliable and versatile zwitterionic buffer that is indispensable in modern

molecular biology and biochemistry labs. Its pKa of 7.2 makes it ideal for maintaining a stable

near-neutral pH, which is critical for a multitude of applications, most notably for preserving the

integrity of RNA during electrophoretic separation. By understanding its core properties and

following standardized protocols, researchers can effectively leverage MOPS buffer to ensure

the accuracy and reproducibility of their experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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